Cas no 1046862-09-2 (N,N,4-trimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine)

• Product Name: N,N,4-trimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
• CAS No: 1046862-09-2
• MF: C₁₄H₂₃BN₂O₂
• MW: 262.155623674393
• MDL: MFCD12923402
• CID: 1097421
• PubChem ID: 72218900
• Update Time: 2025-04-20

N,N,4-trimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N,4-trimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-Pyridinamine
• 2-(Methylamino)pyridine-4-boronic acid pinacol ester
• N,N,4-trimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
• 6-Dimethylamino-4-methylpyridine-3-boronic acid pinacol ester
• 2-(Dimethylamino)-4-methylpyridine-5-boronic acid pinacol ester
• N,N,4-trimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
• CS-0189268
• 6-(DIMETHYLAMINO)-4-METHYLPYRIDINE-3-BORONIC ACID PINACOL ESTER
• AKOS030230317
• EN300-24888919
• 1046862-09-2
• YSXJGDNKTHWFMZ-UHFFFAOYSA-N
• DTXSID801137080
• DB-114922
• 2-PYRIDINAMINE, N,N,4-TRIMETHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
• E90808
• MB12170
• MFCD12923402

• MDL： MFCD12923402
• Inchi： 1S/C14H23BN2O2/c1-10-8-12(17(6)7)16-9-11(10)15-18-13(2,3)14(4,5)19-15/h8-9H,1-7H3
• InChI Key： YSXJGDNKTHWFMZ-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=CC=2C)N(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 262.1852581g/mol
• Monoisotopic Mass: 262.1852581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.6Ų

Experimental Properties

• PSA: 34.59000
• LogP: 1.75520